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Compound of Interest

Compound Name: 4,6-Dibromo-2-methylpyridin-3-ol

Cat. No.: B060836 Get Quote

In-Depth Technical Guide: 4,6-Dibromo-2-
methylpyridin-3-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 4,6-Dibromo-2-
methylpyridin-3-ol, a halogenated pyridine derivative. Due to the limited availability of

published experimental protocols and biological activity data for this specific isomer, this

document focuses on its fundamental molecular characteristics. Further research would be

required to elucidate its synthesis, experimental applications, and potential biological roles.

Core Molecular Data
The fundamental molecular properties of 4,6-Dibromo-2-methylpyridin-3-ol have been

determined and are summarized below.

Property Value Source

Molecular Formula C6H5Br2NO [1]

Molecular Weight 266.92 g/mol [1][2]

CAS Number 188923-75-3 [1][2]
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

4,6-Dibromo-2-methylpyridin-3-ol are not readily available in the public domain. Chemical

suppliers list the compound for research purposes, suggesting its use as a building block in

organic synthesis.

A general workflow for the characterization of a novel synthesized compound like 4,6-Dibromo-
2-methylpyridin-3-ol would typically involve the following steps.

Synthesis & Purification

Structural Characterization

Activity Screening

Chemical Synthesis

Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy (1H, 13C) Mass Spectrometry FTIR Spectroscopy

Purity Assessment (e.g., HPLC, Elemental Analysis)

Biological Assays
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Caption: A generalized workflow for the synthesis, characterization, and evaluation of a

chemical compound.

Signaling Pathways and Biological Activity
Currently, there is no published research detailing the involvement of 4,6-Dibromo-2-
methylpyridin-3-ol in any specific biological signaling pathways. Its structural similarity to

other pyridine-based compounds suggests potential for biological activity, but this would require

empirical validation through screening and bioassays. The logical relationship for investigating

such a compound is outlined below.

Compound: 4,6-Dibromo-2-methylpyridin-3-ol

Hypothesis Generation (e.g., based on structural analogs)

In Vitro Screening (e.g., enzyme assays, receptor binding)

Hit Identification

Mechanism of Action Studies

Pathway Elucidation
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Caption: Logical workflow for the biological investigation of a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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